![molecular formula C11H7NO B014798 6-Cyano-2-naphthol CAS No. 52927-22-7](/img/structure/B14798.png)
6-Cyano-2-naphthol
Overview
Description
Synthesis Analysis
6-Cyano-2-naphthol can be synthesized through a multi-step process involving the bromination of 2-naphthol, followed by cyanation. A study by Zhuang Yuan-yuan et al. (2014) describes a two-step one-pot process for preparing 6-bromo-2-naphthol with high yield, which is then converted to this compound using copper(I) cyanide with a yield of 91.2% (Zhuang Yuan-yuan et al., 2014).
Molecular Structure Analysis
The molecular structure of this compound includes a naphthalene ring with a cyano group attached at the 6th position and a hydroxyl group at the 2nd position. This structure contributes to its distinct chemical properties and reactivity. Studies on similar naphthalene derivatives highlight the importance of substituent positions and types on the overall behavior and reactivity of the compounds, although specific studies on this compound's structure are limited.
Chemical Reactions and Properties
The chemical reactivity of this compound involves its participation in various organic reactions, including cycloadditions and cross-coupling reactions. For instance, the electrophilic cyclization of alkynes can be utilized for the synthesis of naphthalenes and 2-naphthols, showcasing the compound's versatility in organic synthesis (Xiaoxiang Zhang et al., 2006).
Scientific Research Applications
Environmental Applications : Carbon nanotubes enhance the adsorption affinity of phenolic compounds like 6-Cyano-2-naphthol, which can be leveraged for environmental cleanup applications (Lin & Xing, 2008).
Asymmetric Synthesis : Cyclodextrins facilitate the asymmetric synthesis of binaphthyl derivatives and naproxen in the presence of this compound, showcasing its potential in pharmaceutical synthesis (Trotta, Cravotto, & Rossignoli, 2002).
Chemical Interactions : The interaction between this compound and cyclodextrins results in different pH and pKa shifts, with implications for chemical sensing and modulation (Hossen & Sahu, 2021).
Synthesis of Naphthalenes : Electrophilic cyclization of alkynes can produce various substituted naphthalenes, including 2-naphthols, highlighting the role of this compound in complex organic syntheses (Zhang, Sarkar, & Larock, 2006).
Biological Oxidation : The marine cyanobacterium Oscillatoria sp. oxidizes naphthalene predominantly to 1-naphthol, demonstrating the biological transformations of naphthalene compounds (Narro, Cerniglia, Van Baalen, & Gibson, 1992).
Ice Confinement Effects : Ice confinement significantly enhances the solubility and aggregation of this compound in frozen solutions, an interesting phenomenon for studies in cryochemistry and environmental science (Muto, Harada, Fukuhara, & Okada, 2020).
Photoacidity Studies : The photoacidity of derivatives like 6-perfluoromethylsulfonyl-2-naphthol is higher than this compound, aiding in understanding photochemical reactions (Clower et al., 2002).
Mechanism of Action
Safety and Hazards
6-Cyano-2-naphthol may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to use only outdoors or in a well-ventilated area . In case of contact with skin or eyes, it is advised to wash with plenty of soap and water, and to seek medical advice if irritation persists .
properties
IUPAC Name |
6-hydroxynaphthalene-2-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7NO/c12-7-8-1-2-10-6-11(13)4-3-9(10)5-8/h1-6,13H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKTNIBWKHNIPQR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2)O)C=C1C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90404614 | |
Record name | 6-Cyano-2-naphthol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90404614 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
52927-22-7 | |
Record name | 6-Cyano-2-naphthol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90404614 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-Cyano-2-naphthol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the key properties of 6-Cyano-2-naphthol that make it useful in research?
A: this compound is a weak organic acid with notable photoacidic properties. This means its acidity increases significantly upon excitation with light, allowing for controlled proton transfer reactions. [, ] This characteristic makes it valuable in studying proton transfer dynamics and applications like fluorescence modulation. []
Q2: How does the structure of this compound relate to its photoacidity?
A: The presence of both the cyano (-CN) group and the hydroxyl (-OH) group on the naphthalene ring contributes to its photoacidity. The cyano group acts as a strong electron-withdrawing group, enhancing the acidity of the hydroxyl group in the excited state. [] Studies have shown that replacing the cyano group with other substituents, like sulfonate, can alter the photoacidity, demonstrating the importance of structure-activity relationships. []
Q3: How does confinement within a cyclodextrin cavity affect the fluorescence of this compound?
A: Studies have shown that encapsulation of this compound within β-cyclodextrin leads to minimal fluorescence modulation. [] This observation, in contrast to other 2-naphthol derivatives, is attributed to the high photoacidity of this compound. [] This highlights the influence of the microenvironment on the photophysical properties of this compound. []
Q4: Can you describe a practical application of this compound in sensing?
A: this compound has been successfully incorporated into a ratiometric fluorescent probe, Naph-DFOB, for the detection of hypochlorite (ClO-). [] The probe utilizes the ClO--triggered chlorination of this compound and the resulting decrease in pKa to achieve selective and sensitive detection. [] This probe has shown promise for imaging intracellular ClO- in living cells. []
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